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Compound of Interest

Compound Name: Arecoline Hydrobromide

Cat. No.: B000976 Get Quote

The safe and compliant disposal of Arecoline Hydrobromide is a critical aspect of laboratory

safety and environmental responsibility. As a toxic alkaloid, this compound and its containers

must be managed as hazardous waste in accordance with all applicable local, state, and

federal regulations.[1][2] Adherence to proper disposal protocols is essential to mitigate risks to

personnel and prevent environmental contamination.

Chemical and Physical Properties Relevant to
Disposal
A thorough understanding of the properties of Arecoline Hydrobromide is fundamental to its

safe handling and disposal.
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Property Data

Chemical Formula C₈H₁₄BrNO₂

CAS Number 300-08-3

Physical State Solid

Melting Point 171-174°C

Solubility Soluble in water

Stability
Stable under recommended storage conditions.

Sensitive to light.[3]

Incompatibilities Strong oxidizing agents.[3]

Hazard Class IMDG Class: 6.1 (Toxic substances)[1]

UN Number 1544[1]

Toxicity

Harmful if swallowed (Acute Toxicity 4).[2] LD50

Oral (Mouse): 600 mg/kg.[3] Toxic to aquatic

organisms.[1]

Hazard Statements H302: Harmful if swallowed.[3]

Precautionary Statements

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product. P501: Dispose of contents/

container to an approved waste disposal plant.

[4]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of Arecoline
Hydrobromide from a laboratory setting. This procedure is designed to ensure safety and

regulatory compliance.

1. Personal Protective Equipment (PPE) and Safety Precautions:
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Before handling Arecoline Hydrobromide waste, ensure you are wearing appropriate PPE,

including chemical-resistant gloves, safety glasses with side shields, and a lab coat.[3]

If there is a risk of generating dust, a NIOSH-approved respirator is required.[1]

All handling of the waste should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[3]

2. Waste Segregation and Collection:

Arecoline Hydrobromide waste must be segregated as a toxic chemical waste.[5]

Do not mix it with other waste streams such as solvents, acids, or bases unless specifically

instructed to do so by your institution's Environmental Health and Safety (EHS) department.

[6]

Collect solid waste, including contaminated consumables (e.g., weighing paper, gloves,

wipes), in a dedicated, clearly labeled, and sealable hazardous waste container.[7]

For aqueous solutions containing Arecoline Hydrobromide, collect them in a separate,

compatible, and clearly labeled hazardous waste container. Do not dispose of aqueous

solutions down the drain.[7][8]

3. Container Management:

Use containers that are compatible with Arecoline Hydrobromide and are in good condition

with a secure, tight-fitting lid.[9]

The container must be clearly labeled with "Hazardous Waste" and the full chemical name:

"Arecoline Hydrobromide".[7]

Keep the waste container closed at all times except when adding waste.[8][10]

Store the waste container in a designated Satellite Accumulation Area (SAA) that is secure

and away from incompatible chemicals.[5]

4. Disposal of Empty Containers:
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An empty container that held Arecoline Hydrobromide is still considered hazardous waste

until properly decontaminated.

To decontaminate, triple rinse the container with a suitable solvent (e.g., water, if appropriate

for the subsequent waste stream).[8][11]

The first rinsate must be collected and disposed of as hazardous chemical waste.[11]

Subsequent rinses may be permissible for drain disposal depending on local regulations;

consult your EHS department.

After triple rinsing, deface or remove the original label and dispose of the container as non-

hazardous waste, or as directed by your institution.[8]

5. Final Disposal Procedure:

Once the hazardous waste container is full (not exceeding 90% capacity), seal it securely.

[10]

Arrange for pickup and disposal through your institution's EHS department or a licensed

hazardous waste disposal contractor.[3]

Ensure all required waste manifests and documentation are completed accurately.

6. Spill and Emergency Procedures:

In the event of a spill, evacuate the area and alert your supervisor and EHS department.[1]

For small spills of solid material, carefully sweep up the powder, avoiding dust generation,

and place it in the hazardous waste container.[1][3] Dampening with water may be used to

prevent dusting.[1]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the hazardous waste container.

All materials used for cleanup must be disposed of as hazardous waste.[7]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Arecoline Hydrobromide.
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Click to download full resolution via product page

Arecoline Hydrobromide Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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